Cas no 2171657-45-5 (4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid)

• Product Name: 4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid
• CAS No: 2171657-45-5
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 6541040
• PubChem ID: 165836788
• Update Time: 2025-07-22

4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid
• 2171657-45-5
• EN300-1281393

• Inchi： 1S/C8H14N2O4/c9-8(14)6-1-2-10(6)4-5(11)3-7(12)13/h5-6,11H,1-4H2,(H2,9,14)(H,12,13)
• InChI Key： KIVMVLWJOBVLOP-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)CN1CCC1C(N)=O

Computed Properties

• Exact Mass: 202.09535693g/mol
• Monoisotopic Mass: 202.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 104Ų

Additional information on 4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid

Professional Introduction to 4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic Acid (CAS No. 2171657-45-5)

4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid, identified by its CAS number 2171657-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a carbamoyl group and a hydroxybutanoic acid moiety, make it a promising candidate for further investigation in medicinal chemistry.

The< strong>4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid molecule exhibits a unique combination of functional groups that contribute to its potential pharmacological properties. The azetidine ring is a cyclic amide derivative that has been extensively studied for its role in various biological processes. In particular, azetidine derivatives have shown promise as intermediates in the synthesis of bioactive molecules, including those with antimicrobial, anti-inflammatory, and anticancer properties.

Recent research in the field of medicinal chemistry has highlighted the importance of< strong>4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid as a versatile scaffold for drug discovery. The carbamoyl group in this compound can serve as a key pharmacophore, interacting with biological targets such as enzymes and receptors. This interaction can modulate various cellular processes, leading to therapeutic effects. Additionally, the hydroxybutanoic acid moiety contributes to the solubility and bioavailability of the compound, making it an attractive candidate for further development.

In vitro studies have demonstrated that< strong>4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid exhibits inhibitory activity against several enzymes and receptors relevant to human diseases. For instance, preliminary experiments have shown that this compound can inhibit the activity of certain kinases involved in cancer progression. Furthermore, its ability to interact with specific binding sites on target proteins suggests potential applications in the development of small-molecule drugs.

The< strong>CAS number 2171657-45-5 provides a unique identifier for this compound, facilitating its use in scientific literature and patents. This standardized nomenclature ensures that researchers around the world can accurately reference and utilize this compound in their studies. The CAS registry system is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, and it serves as a comprehensive database for chemical substances.

The synthesis of< strong>4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The preparation typically begins with the formation of the azetidine ring through cyclization reactions. Subsequent steps involve introducing the carbamoyl and hydroxybutanoic acid groups through nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as catalytic hydrogenation and protective group strategies, are often employed to achieve high yields and purity.

The pharmacological profile of< strong>4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid is still under investigation, but preliminary findings suggest that it may have applications in treating various diseases. For example, its ability to inhibit specific enzymes could make it useful in developing treatments for neurological disorders or inflammatory conditions. Additionally, its structural similarity to known bioactive molecules suggests potential synergistic effects when combined with other therapeutic agents.

In conclusion, 4-(2-carbamoylazetidin-1-yl)-3-hydroxybutanoic acid (CAS No. 2171657-45-5) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and demonstrated biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic strategies.